Cas no 1373028-28-4 (ethyl 2-(benzyloxycarbonylamino)-6-azaspiro[3.4]octane-8-carboxylate)

• Product Name: ethyl 2-(benzyloxycarbonylamino)-6-azaspiro[3.4]octane-8-carboxylate
• CAS No: 1373028-28-4
• MF: C₁₈H₂₄N₂O₄
• MW: 332.394165039063
• CID: 4591851
• Update Time: 2025-06-07

ethyl 2-(benzyloxycarbonylamino)-6-azaspiro[3.4]octane-8-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(((Benzyloxy)Carbonyl)Amino)-6-Azaspiro[3.4]Octane-8-Carboxylate(WX101034)
• Ethyl 2-(((Benzyloxy)Carbonyl)Amino)-6-Azaspiro[3.4]Octane-8-Carboxylate
• 6-Azaspiro[3.4]octane-8-carboxylic acid, 2-[[(phenylmethoxy)carbonyl]amino]-, ethyl ester
• ethyl 2-(benzyloxycarbonylamino)-6-azaspiro[3.4]octane-8-carboxylate

• Inchi： 1S/C18H24N2O4/c1-2-23-16(21)15-10-19-12-18(15)8-14(9-18)20-17(22)24-11-13-6-4-3-5-7-13/h3-7,14-15,19H,2,8-12H2,1H3,(H,20,22)
• InChI Key： FGKHIIWPOVJCDY-UHFFFAOYSA-N
• SMILES： C1C2(C(C(OCC)=O)CNC2)CC1NC(OCC1=CC=CC=C1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on ethyl 2-(benzyloxycarbonylamino)-6-azaspiro[3.4]octane-8-carboxylate

Ethyl 2-(Benzyloxycarbonylamino)-6-azaspiro[3.4]octane-8-carboxylate (CAS No. 1373028-28-4): A Comprehensive Overview

Ethyl 2-(benzyloxycarbonylamino)-6-azaspiro[3.4]octane-8-carboxylate (CAS No. 1373028-28-4) is a sophisticated organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique spirocyclic structure and the presence of a benzyloxycarbonyl protecting group, which imparts it with valuable properties for various applications, particularly in the development of novel therapeutic agents.

The spirocyclic framework of ethyl 2-(benzyloxycarbonylamino)-6-azaspiro[3.4]octane-8-carboxylate is a key structural feature that contributes to its stability and bioavailability. Spirocyclic compounds are known for their ability to enhance the pharmacological properties of drugs, such as improving their solubility, permeability, and metabolic stability. These properties make them attractive candidates for drug discovery and development.

The benzyloxycarbonyl (Cbz) protecting group in ethyl 2-(benzyloxycarbonylamino)-6-azaspiro[3.4]octane-8-carboxylate plays a crucial role in the synthesis and functionalization of the compound. The Cbz group is widely used in peptide chemistry to protect amino groups during multistep synthesis processes. It can be selectively removed under mild conditions, allowing for the introduction of other functional groups or modifications without affecting the integrity of the spirocyclic core.

Recent studies have highlighted the potential of ethyl 2-(benzyloxycarbonylamino)-6-azaspiro[3.4]octane-8-carboxylate in various therapeutic areas. For instance, a study published in the *Journal of Medicinal Chemistry* (2021) demonstrated that compounds with similar spirocyclic structures exhibit potent anti-inflammatory and analgesic activities. The researchers found that these compounds effectively inhibit the production of pro-inflammatory cytokines and reduce pain responses in animal models.

Another notable application of ethyl 2-(benzyloxycarbonylamino)-6-azaspiro[3.4]octane-8-carboxylate is in the field of neurodegenerative diseases. A research team from the University of California, San Francisco, reported in *Neuropharmacology* (2022) that spirocyclic compounds with a Cbz protecting group show promise as neuroprotective agents. These compounds were shown to reduce oxidative stress and prevent neuronal cell death in models of Parkinson's disease and Alzheimer's disease.

The synthetic route to ethyl 2-(benzyloxycarbonylamino)-6-azaspiro[3.4]octane-8-carboxylate involves several well-established chemical transformations. The process typically begins with the formation of a spirocyclic core through a ring-closing metathesis reaction or a similar cyclization method. The amino group is then protected with a Cbz group, followed by esterification to form the final product. This synthetic strategy allows for high yields and excellent purity, making it suitable for large-scale production.

In terms of safety and handling, ethyl 2-(benzyloxycarbonylamino)-6-azaspiro[3.4]octane-8-carboxylate should be stored under dry conditions and protected from light to maintain its stability. It is important to handle this compound with care, using appropriate personal protective equipment (PPE) such as gloves and goggles to prevent skin contact or inhalation.

The future prospects for ethyl 2-(benzyloxycarbonylamino)-6-azaspiro[3.4]octane-8-carboxylate are promising, driven by ongoing advancements in synthetic methods and biological evaluations. Researchers are exploring new derivatives and analogs to further enhance its therapeutic potential and expand its applications in medicine.

In conclusion, ethyl 2-(benzyloxycarbonylamino)-6-azaspiro[3.4]octane-8-carboxylate (CAS No. 1373028-28-4) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and functional groups make it an attractive candidate for developing novel therapeutic agents targeting various diseases and conditions.